Cas no 1153978-92-7 (Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-)

• Product Name: Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-
• CAS No: 1153978-92-7
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5166787
• Update Time: 2026-03-04

Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-

• Inchi： 1S/C12H14BrN3O2/c1-16-7-9(6-15-16)14-5-8-3-10(13)12(17)11(4-8)18-2/h3-4,6-7,14,17H,5H2,1-2H3
• InChI Key： PBCHRBVBGXRXPN-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=C(CNC2=CN(C)N=C2)C=C1Br

Additional information on Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-

Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- (CAS No. 1153978-92-7): A Comprehensive Overview

Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-, identified by its CAS number 1153978-92-7, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest among chemists and biologists. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and reactivity.

The molecular structure of Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- consists of a benzene ring substituted with various functional groups. The presence of a bromine atom at the 2-position and a methoxy group at the 6-position introduces electrophilic and nucleophilic centers, respectively, which can participate in various chemical reactions. Additionally, the amino group connected to a methyl-substituted pyrazole ring at the 4-position adds another layer of complexity to its reactivity. This arrangement of functional groups makes the compound a versatile intermediate in organic synthesis and a potential candidate for drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. The pyrazole moiety, in particular, has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. The incorporation of a methyl-substituted pyrazole ring into the structure of Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- enhances its potential as a pharmacophore. Studies have shown that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination and methylation reactions are critical steps that introduce the essential functional groups into the benzene ring. Subsequent coupling reactions with the methyl-substituted pyrazole amine derivative complete the synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The chemical properties of this compound make it an attractive candidate for further exploration in medicinal chemistry. The presence of both electrophilic and nucleophilic centers allows for diverse modifications, enabling the creation of libraries of derivatives with tailored biological activities. Computational methods have been increasingly used to predict the binding affinity and pharmacokinetic properties of such compounds before they are synthesized in the laboratory. This approach helps in identifying promising candidates for further experimental validation.

Recent research has highlighted the potential of Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- as an intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives that target specific enzymes involved in inflammatory pathways. The pyrazole moiety has been shown to interact with heme-containing proteins, which are key targets in many diseases. By modulating these interactions, researchers aim to develop new treatments for conditions such as arthritis and other inflammatory disorders.

The compound's structural features also make it suitable for investigating mechanisms of drug action. Through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into how this molecule interacts with biological targets at the molecular level. These studies not only provide a better understanding of its mode of action but also guide the design of more effective derivatives.

In addition to its pharmaceutical applications, Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]- has potential uses in materials science. Its ability to undergo various chemical modifications makes it a valuable building block for synthesizing polymers and other advanced materials. These materials could find applications in areas such as electronics, coatings, and biodegradable plastics.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications. By leveraging cutting-edge technologies and innovative methodologies, scientists can unlock the full potential of Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yll)amino]methyl]- in various fields.